N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(2-methoxyphenyl)vinyl]benzamide

• IUPAC Name: N-[(Z)-3-(furan-2-ylmethylamino)-1-(2-methoxyphenyl)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C22H20N2O4/c1-27-20-12-6-5-10-17(20)14-19(22(26)23-15-18-11-7-13-28-18)24-21(25)16-8-3-2-4-9-16/h2-14H,15H2,1H3,(H,23,26)(H,24,25)/b19-14-
• InChI Key: WVUSOIPSCNLMLD-RGEXLXHISA-N
• Canonical SMILES: COC1=CC=CC=C1C=C(C(=O)NCC2=CC=CO2)NC(=O)C3=CC=CC=C3
• Isomeric SMILES: COC1=CC=CC=C1/C=C(/C(=O)NCC2=CC=CO2)\NC(=O)C3=CC=CC=C3
• Molecular Formula: C22H20N2O4
• Molecular Weight: 376.4 g/mol
• Solubility: 7 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(2-methoxyphenyl)vinyl]benzamide, also known as FMAB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FMAB is a synthetic compound that belongs to the class of benzamide derivatives and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(2-methoxyphenyl)vinyl]benzamide involves its ability to bind to and inhibit the activity of certain enzymes and proteins involved in various cellular processes. For example, N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(2-methoxyphenyl)vinyl]benzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression and chromatin structure. N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(2-methoxyphenyl)vinyl]benzamide has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects:
N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(2-methoxyphenyl)vinyl]benzamide has been shown to have a range of biochemical and physiological effects. In cancer cells, N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(2-methoxyphenyl)vinyl]benzamide has been shown to induce apoptosis, inhibit angiogenesis, and inhibit the activity of HDACs and MMPs. In neurons, N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(2-methoxyphenyl)vinyl]benzamide has been shown to protect against oxidative stress and inflammation. Additionally, N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(2-methoxyphenyl)vinyl]benzamide has been shown to have anti-inflammatory effects and to inhibit the activity of certain enzymes involved in inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(2-methoxyphenyl)vinyl]benzamide is its potential as a lead compound in drug discovery. N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(2-methoxyphenyl)vinyl]benzamide has been shown to have a range of biological activities and could be used as a starting point for the development of novel therapeutics. However, one limitation of N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(2-methoxyphenyl)vinyl]benzamide is its relatively low solubility in aqueous solutions, which could limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(2-methoxyphenyl)vinyl]benzamide. One area of interest is the development of N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(2-methoxyphenyl)vinyl]benzamide-based therapeutics for the treatment of cancer and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanisms of action of N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(2-methoxyphenyl)vinyl]benzamide and to identify potential targets for its use in drug discovery. Finally, more studies are needed to determine the safety and efficacy of N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(2-methoxyphenyl)vinyl]benzamide in vivo, which will be important for its eventual use in clinical settings.

Scientific Research Applications

N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(2-methoxyphenyl)vinyl]benzamide has been widely studied for its potential applications in various fields such as cancer research, neuroprotection, and drug discovery. In cancer research, N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(2-methoxyphenyl)vinyl]benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(2-methoxyphenyl)vinyl]benzamide has also been studied for its neuroprotective effects and has been shown to protect neurons from oxidative stress and inflammation. Additionally, N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(2-methoxyphenyl)vinyl]benzamide has been used as a lead compound in drug discovery for the development of novel therapeutics.